![molecular formula C7H4Cl2N2O B6253073 4,6-dichloro-2,3-dihydro-1H-1,3-benzodiazol-2-one CAS No. 39513-29-6](/img/no-structure.png)
4,6-dichloro-2,3-dihydro-1H-1,3-benzodiazol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It is a white or colorless solid that is highly soluble in water and other polar solvents .
Synthesis Analysis
Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . A series of uniquely functionalized 2,3,-dihydro-1H-pyyrolo [3,4-b]quinolin-1-one derivatives were synthesized in one to two steps by utilizing a post-Ugi modification strategy .Molecular Structure Analysis
Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Physical And Chemical Properties Analysis
Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties . It is highly soluble in water and other polar solvents .Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as imidazole derivatives, have been reported to show a broad range of biological activities .
Mode of Action
Similar compounds have been reported to interact with various targets, leading to a variety of biological effects .
Biochemical Pathways
Related compounds have been found to influence a variety of pathways, leading to diverse biological activities .
Pharmacokinetics
It is noted that the compound has high gi absorption and is bbb permeant .
Result of Action
Compounds with similar structures have been reported to exhibit a range of biological activities .
Action Environment
The solubility of the compound in water is noted, which could potentially influence its bioavailability and action .
Safety and Hazards
Future Directions
Nowadays, Public health problems were increasing due to AMR in drug therapy. So, there is necessary for the development of a new drug that overcomes the AMR problems . In past, those drugs which contain heterocyclic nuclei give high chemotherapeutic values and act as a remedy for the development of novel drugs .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4,6-dichloro-2,3-dihydro-1H-1,3-benzodiazol-2-one involves the reaction of 2-amino-4,6-dichlorobenzamide with phosgene followed by cyclization with sodium hydroxide.", "Starting Materials": [ "2-amino-4,6-dichlorobenzamide", "Phosgene", "Sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve 2-amino-4,6-dichlorobenzamide in anhydrous chloroform.", "Step 2: Add phosgene dropwise to the solution while stirring at room temperature.", "Step 3: Continue stirring for 2 hours at room temperature.", "Step 4: Add sodium hydroxide to the reaction mixture and heat at 80°C for 6 hours.", "Step 5: Cool the reaction mixture and filter the solid product.", "Step 6: Wash the solid product with water and dry in a vacuum oven to obtain 4,6-dichloro-2,3-dihydro-1H-1,3-benzodiazol-2-one." ] } | |
CAS RN |
39513-29-6 |
Molecular Formula |
C7H4Cl2N2O |
Molecular Weight |
203 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.